Cas no 1780453-57-7 (3-methoxypiperidine-4-carboxylic acid)

• Product Name: 3-methoxypiperidine-4-carboxylic acid
• CAS No: 1780453-57-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5191592
• PubChem ID: 84764111
• Update Time: 2025-06-25

3-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 3-methoxy-
• 3-methoxypiperidine-4-carboxylic acid

• Inchi： 1S/C7H13NO3/c1-11-6-4-8-3-2-5(6)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChI Key： JXXPDNQTZFMPDU-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)C(OC)C1

Additional information on 3-methoxypiperidine-4-carboxylic acid

3-Methoxypiperidine-4-Carboxylic Acid (CAS No. 1780453-57-7): An Emerging Compound in Medicinal Chemistry

3-Methoxypiperidine-4-carboxylic acid (CAS No. 1780453-57-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its 3-methoxy and piperidine-4-carboxylic acid moieties, offers a promising scaffold for the development of novel drugs targeting various diseases.

The 3-methoxy group in 3-methoxypiperidine-4-carboxylic acid plays a crucial role in modulating the compound's physicochemical properties, such as solubility and lipophilicity. These properties are essential for optimizing the bioavailability and pharmacokinetic profile of potential drug candidates. Recent studies have shown that the methoxy substitution can enhance the binding affinity of molecules to specific receptors, making it an attractive feature for drug design.

The piperidine-4-carboxylic acid moiety, on the other hand, confers additional functional groups that can be exploited for further chemical modifications. The carboxylic acid group can participate in hydrogen bonding and ionic interactions, which are critical for receptor binding and biological activity. This flexibility in chemical structure allows researchers to fine-tune the compound's properties to meet specific therapeutic needs.

In the context of medicinal chemistry, 3-methoxypiperidine-4-carboxylic acid has been investigated for its potential as a lead compound in the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for central nervous system (CNS) applications.

Recent research has also explored the use of 3-methoxypiperidine-4-carboxylic acid as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit enzymes such as cholinesterases and monoamine oxidases, which are implicated in neurodegenerative diseases. These findings highlight the compound's potential as a platform for developing targeted therapies with improved efficacy and reduced side effects.

Beyond neurological applications, 3-methoxypiperidine-4-carboxylic acid has shown promise in other therapeutic areas, including oncology and cardiovascular diseases. Its structural flexibility allows for the synthesis of analogs with diverse biological activities, making it a valuable tool in drug discovery and development.

In terms of synthetic chemistry, 3-methoxypiperidine-4-carboxylic acid can be prepared through various routes, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic methods provide researchers with efficient and scalable approaches to produce the compound and its derivatives, facilitating further preclinical and clinical investigations.

The safety profile of 3-methoxypiperidine-4-carboxylic acid is another important consideration in its development as a therapeutic agent. Preclinical studies have indicated that the compound exhibits low toxicity and good tolerability, which are essential attributes for advancing it through clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-methoxypiperidine-4-carboxylic acid (CAS No. 1780453-57-7) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and versatile chemical properties make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing therapeutic options for patients.